Cas no 914675-01-7 (2-Pyrimidinamine, 4-(4-methylphenyl)-6-(4-pyridinyl)-)

• Product Name: 2-Pyrimidinamine, 4-(4-methylphenyl)-6-(4-pyridinyl)-
• CAS No: 914675-01-7
• MF: C₁₆H₁₄N₄
• MW: 262.30916261673
• CID: 787539
• PubChem ID: 71428916
• Update Time: 2025-04-19

2-Pyrimidinamine, 4-(4-methylphenyl)-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-methylphenyl)-6-(4-pyridinyl)-
• 4-(4-methylphenyl)-6-pyridin-4-ylpyrimidin-2-amine
• 4-(4-Methylphenyl)-6-(pyridin-4-yl)pyrimidin-2-amine
• AT-417/43484984
• 4-(4-methylphenyl)-6-(4-pyridinyl)-2-pyrimidinylamine
• DTXSID90847628
• 914675-01-7

• Inchi： 1S/C16H14N4/c1-11-2-4-12(5-3-11)14-10-15(20-16(17)19-14)13-6-8-18-9-7-13/h2-10H,1H3,(H2,17,19,20)
• InChI Key： HRWNQWICHQFUAZ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C=CN=CC=2)=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 262.121846464g/mol
• Monoisotopic Mass: 262.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.7Ų